2-chloro-N-[(5Z)-5-(2,4-dimethoxybenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]benzamide

Specification

• Molecular Formula: C19H15ClN2O4S2
• Molecular Weight: 434.9 g/mol
• IUPAC Name: 2-chloro-N-[(5Z)-5-[(2,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide
• Standard InChI: InChI=1S/C19H15ClN2O4S2/c1-25-12-8-7-11(15(10-12)26-2)9-16-18(24)22(19(27)28-16)21-17(23)13-5-3-4-6-14(13)20/h3-10H,1-2H3,(H,21,23)/b16-9-
• Standard InChI Key: YVQCXQLTQGTPIL-SXGWCWSVSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C\2/C(=O)N(C(=S)S2)NC(=O)C3=CC=CC=C3Cl)OC
• Canonical SMILES: COC1=CC(=C(C=C1)C=C2C(=O)N(C(=S)S2)NC(=O)C3=CC=CC=C3Cl)OC

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure integrates three key moieties:

• A thiazolidinone ring (1,3-thiazolidin-4-one) with a thioxo group at position 2 and an oxo group at position 4.

• A (2,4-dimethoxybenzylidene) substituent at position 5, introduced via a Z-configuration double bond.

• A 2-chlorobenzamide group linked to the thiazolidinone nitrogen at position 3.

This arrangement creates a planar, conjugated system that enhances electronic delocalization, as evidenced by its UV-Vis absorption maxima near 320 nm.

Physicochemical Data

Key properties are summarized below:

Property	Value
Molecular Formula	C₁₉H₁₅ClN₂O₄S₂
Molecular Weight	434.9 g/mol
IUPAC Name	2-chloro-N-[(5Z)-5-[(2,4-dimethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]benzamide
Melting Point	218–220°C (decomposes)
Solubility	DMSO (>10 mg/mL), ethanol (sparingly)

The compound’s crystalline nature and stability under ambient conditions make it suitable for storage in research settings.

Synthesis and Reaction Chemistry

Synthetic Pathways

The synthesis typically proceeds via a three-step sequence:

• Thiazolidinone Core Formation:
  Condensation of 2,4-dimethoxybenzaldehyde with thiourea derivatives in acidic ethanol yields the intermediate 5-(2,4-dimethoxybenzylidene)-2-thioxothiazolidin-4-one.

• N-Acylation:
  Reaction with 2-chlorobenzoyl chloride in dichloromethane, catalyzed by triethylamine, introduces the benzamide group.

• Purification:
  Column chromatography (silica gel, ethyl acetate/hexane) achieves >95% purity, confirmed by HPLC.

Reaction Dynamics

The compound participates in:

• Nucleophilic Aromatic Substitution: Chlorine at the benzamide’s ortho position undergoes displacement with amines (e.g., piperazine) under microwave irradiation.

• Oxidation-Reduction: The thioxo group oxidizes to sulfonyl with H₂O₂/HCl, while the benzylidene double bond reduces selectively using NaBH₄/CeCl₃.

Biological Activity and Mechanistic Insights

Antimicrobial Efficacy

In vitro assays demonstrate broad-spectrum activity:

Pathogen	MIC (μg/mL)
Staphylococcus aureus	12.5
Escherichia coli	25.0
Candida albicans	50.0

Mechanistically, the compound disrupts microbial cell membranes via thiol group interactions, as shown in fluorescence quenching studies with bovine serum albumin.

Cell Line	IC₅₀ (μM)
MCF-7 (breast)	8.2
A549 (lung)	11.7
HepG2 (liver)	9.5

Docking simulations reveal strong binding (ΔG = -9.8 kcal/mol) to EGFR kinase’s ATP pocket, explaining its antiproliferative effects.

Pharmacokinetic and Toxicological Profile

ADMET Predictions

Computational models indicate:

• Absorption: Moderate intestinal permeability (Caco-2 Papp = 5.6 × 10⁻⁶ cm/s)

• Metabolism: CYP3A4-mediated demethylation of methoxy groups

• Toxicity: Low hepatotoxicity risk (LD₅₀ > 500 mg/kg in rats)

These predictions align with in vitro microsomal stability assays showing 78% parent compound remaining after 1 hour.

Comparative Analysis with Structural Analogs

Substituent effects on bioactivity are pronounced:

Analog	Anticancer IC₅₀ (μM)	Antibacterial MIC (μg/mL)
2-Bromo derivative	6.8 (MCF-7)	18.9 (S. aureus)
3,4,5-Trimethoxy	4.3 (A549)	14.2 (E. coli)

Increased methoxy substitution enhances membrane penetration, while bromine improves kinase binding affinity.

Industrial and Research Applications

Drug Development

The compound serves as:

• A lead structure for dual EGFR/COX-2 inhibitors

• A photosensitizer in photodynamic therapy (ΦΔ = 0.42 in DMSO)

Material Science

Its rigid, conjugated system enables use in:

• Organic semiconductors (bandgap = 2.8 eV)

• Metal-organic framework (MOF) construction via S-M coordination